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Compound of Interest

Compound Name: 2-HYDROXYBENZOTHIAZOLE

Cat. No.: B105590 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This guide provides immediate, essential

safety protocols and logistical plans for 2-hydroxybenzothiazole. The following procedural

information offers step-by-step guidance for operational questions related to its use, storage,

and disposal.

Quantitative Data Summary
The following table summarizes key quantitative and physical data for 2-
hydroxybenzothiazole.
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Property Value

Molecular Formula C7H5NOS[1][2][3]

Molecular Weight 151.19 g/mol [1]

Appearance White to light brown/beige powder/solid[4][5]

Melting Point 137-140 °C[1][2][6]

Flash Point 171.5°C[2]

Vapor Pressure 1.1E-05 mmHg at 25°C[2]

Solubility
Insoluble in water; Soluble in chloroform

(slightly), DMSO (slightly), alcohol, and ether.[2]

Storage Temperature Room Temperature[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure when handling 2-
hydroxybenzothiazole.

PPE Category Recommended Equipment

Eye and Face Protection

Chemical safety goggles or appropriate

protective eyeglasses are required.[4] A face

shield should be considered where splashing or

significant dust generation is likely.

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber).[7] A lab coat or long-sleeved clothing is

necessary to prevent skin exposure.[4][5]

Respiratory Protection

For procedures that may generate dust, a

NIOSH-approved dust mask (such as a type

N95) or a respirator should be used.[1][6] Work

should be conducted in a well-ventilated area,

preferably a chemical fume hood.[4]
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Operational Plan: Safe Handling Protocol
This section outlines the step-by-step procedure for the safe handling of 2-
hydroxybenzothiazole from receipt to disposal.

Preparation and Engineering Controls
Ensure a calibrated and certified chemical fume hood is available for all manipulations of the

solid compound.

Verify that an eyewash station and safety shower are readily accessible and operational.[8]

Keep the container tightly closed when not in use.[4]

Handling Procedures
Work in a well-ventilated area to minimize inhalation of dust.[4]

Avoid contact with skin, eyes, and clothing.[4]

Minimize dust generation and accumulation during handling.[4][8]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[4]

Remove any contaminated clothing immediately and wash it before reuse.[4]

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2][4]

Keep away from incompatible substances, such as oxidizing agents.[4]

Store in a dark place.[2]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4][5]
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Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and

water for at least 15 minutes. Get medical aid if irritation develops.[4]

Inhalation: Remove the individual from exposure to fresh air immediately. If not breathing,

give artificial respiration. If breathing is difficult, administer oxygen. Seek medical attention.[4]

[5]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an

unconscious person. Get medical aid.[4]

Disposal Plan
Proper disposal of 2-hydroxybenzothiazole is critical to prevent environmental contamination.

Waste Collection
Collect all waste material (solid residue, contaminated PPE) in a designated, clearly labeled

hazardous waste container.

Ensure the container is compatible with the chemical, in good condition, and has a secure

lid.

Labeling
Label the waste container with "Hazardous Waste" and the full chemical name: "2-
Hydroxybenzothiazole".

Include the approximate quantity of the waste.

Storage of Waste
Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials.

Final Disposal
Dispose of the hazardous waste through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal contractor.[9]
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One disposal method is to dissolve or mix the material with a combustible solvent and burn it

in a chemical incinerator equipped with an afterburner and scrubber.[7]

Do not empty into drains or dispose of with regular trash.[7]

Experimental Workflow
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Caption: Workflow for Safe Handling of 2-Hydroxybenzothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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